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Compound of Interest

Compound Name: 1,2-Dibromobutane

Cat. No.: B1584511 Get Quote

An In-depth Technical Guide to 1,2-
Dibromobutane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-dibromobutane, a significant

halogenated hydrocarbon in various chemical syntheses. This document details its chemical

and physical properties, outlines experimental protocols for its synthesis and characterization,

and discusses its applications and safety considerations.

Chemical Identity and Properties
1,2-Dibromobutane, also known as α-butylene dibromide, is a colorless to light yellow liquid.

[1] Its chemical structure consists of a butane backbone with two bromine atoms substituted on

the first and second carbon atoms.

Chemical Formula: C₄H₈Br₂[2][3][4]

Molecular Weight: 215.91 g/mol [3][5][6]

A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 1,2-Dibromobutane
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Property Value Reference

CAS Number 533-98-2 [2][3][4]

IUPAC Name 1,2-dibromobutane [7]

Synonyms
1,2-Butylene Bromide, α-

Butylene dibromide
[2][3]

Appearance Colorless to light yellow liquid [1][2]

Boiling Point
195-196 °C; 59-60 °C at 20

mmHg
[2][6]

Melting Point -32 °C to -65°C [2][8]

Density 1.789 - 1.997 g/mL at 25 °C [2][5][6]

Refractive Index 1.5141 - 1.540 at 20 °C [2][6]

Solubility
Soluble in ethanol, benzene,

and ether; Insoluble in water
[2][6]

Flash Point 113 °C (235.4 °F) - closed cup [6]

Synthesis and Reaction Pathways
1,2-Dibromobutane is a versatile intermediate in organic synthesis, primarily utilized in

nucleophilic substitution and elimination reactions.[9] Its reactivity stems from the two bromine

atoms, which act as leaving groups.[9]

A common synthetic route to 1,2-dibromobutane involves the bromination of 1-butene. This

electrophilic addition reaction proceeds via a cyclic bromonium ion intermediate, leading to the

anti-addition of two bromine atoms across the double bond.

Below is a logical workflow illustrating the synthesis of 1,2-dibromobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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